N-(5-chloro-2-methoxyphenyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetamide
• InChI: InChI=1S/C26H25ClN2O5S/c1-32-20-11-9-17(27)13-18(20)28-25(30)15-29-19-6-4-5-7-23(19)35-24(14-26(29)31)16-8-10-21(33-2)22(12-16)34-3/h4-13,24H,14-15H2,1-3H3,(H,28,30)
• InChI Key: BEHICSWNEBRAEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2C(=O)CC(SC3=CC=CC=C32)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C26H25ClN2O5S
• Molecular Weight: 513.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide is a useful research compound. Its molecular formula is C26H25ClN2O5S and its molecular weight is 513.01. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study by Nguyen et al. (2018) discusses the synthesis of a new benzothiazepine derivative, highlighting the methods for creating compounds with potential pharmaceutical applications. This research emphasizes the chemical synthesis process, structural determination through various spectroscopic methods, and the relevance of these compounds in drug discovery and development processes (C. T. Nguyen, H. Bui, D. H. Nguyen, 2018).

Pharmacological Properties

• Research on the pharmacological properties of benzothiazepine derivatives, such as those by Nagao et al. (1972), explores the effects of optical isomers of a benzothiazepine derivative on smooth muscle, providing insights into the compound's potential therapeutic uses, particularly its vasodilator activity. This study indicates the importance of stereochemistry in the biological activities of these compounds (T. Nagao, M. Sato, Y. Iwasawa, T. Takada, R. Ishida, 1972).

Antimicrobial and Anti-inflammatory Activity

• The synthesis and evaluation of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives by Yu et al. (2014) demonstrate the compounds' antimicrobial activity. This suggests that similar structures could be explored for developing new antimicrobial agents, highlighting the versatility of benzothiazepine derivatives in addressing bacterial and fungal infections (P. Yu, Jun Hu, Rong Wan, Xi Li, Shanlong Zheng, Yanhua Xu, 2014).

• Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showing significant anti-inflammatory activity. These findings open avenues for developing new anti-inflammatory drugs based on benzothiazepine frameworks (K. Sunder, Jayapal Maleraju, 2013).